1-(4-ethylphenyl)-N-[2-(4-methoxyphenyl)ethyl]-5-oxo-3-pyrrolidinecarboxamide

• IUPAC Name: 1-(4-ethylphenyl)-N-[2-(4-methoxyphenyl)ethyl]-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C22H26N2O3/c1-3-16-4-8-19(9-5-16)24-15-18(14-21(24)25)22(26)23-13-12-17-6-10-20(27-2)11-7-17/h4-11,18H,3,12-15H2,1-2H3,(H,23,26)
• InChI Key: MVZGRTCFZYUWMB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NCCC3=CC=C(C=C3)OC
• Molecular Formula: C22H26N2O3
• Molecular Weight: 366.5 g/mol

Description

1-(4-ethylphenyl)-N-[2-(4-methoxyphenyl)ethyl]-5-oxo-3-pyrrolidinecarboxamide, also known as EPEMOC, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. EPEMOC is a pyrrolidinecarboxamide derivative that has been synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of 1-(4-ethylphenyl)-N-[2-(4-methoxyphenyl)ethyl]-5-oxo-3-pyrrolidinecarboxamide is not fully understood, but it is believed to act through multiple pathways. One proposed mechanism is that 1-(4-ethylphenyl)-N-[2-(4-methoxyphenyl)ethyl]-5-oxo-3-pyrrolidinecarboxamide inhibits the activity of certain enzymes involved in the inflammatory response, leading to a reduction in inflammation. Another proposed mechanism is that 1-(4-ethylphenyl)-N-[2-(4-methoxyphenyl)ethyl]-5-oxo-3-pyrrolidinecarboxamide induces apoptosis in cancer cells, leading to their death. The neuroprotective effects of 1-(4-ethylphenyl)-N-[2-(4-methoxyphenyl)ethyl]-5-oxo-3-pyrrolidinecarboxamide are believed to be due to its ability to reduce oxidative stress and inflammation in the brain.
Biochemical and physiological effects:
1-(4-ethylphenyl)-N-[2-(4-methoxyphenyl)ethyl]-5-oxo-3-pyrrolidinecarboxamide has been shown to have various biochemical and physiological effects. In one study, 1-(4-ethylphenyl)-N-[2-(4-methoxyphenyl)ethyl]-5-oxo-3-pyrrolidinecarboxamide was found to reduce the levels of pro-inflammatory cytokines in the blood, indicating its anti-inflammatory properties. Another study showed that 1-(4-ethylphenyl)-N-[2-(4-methoxyphenyl)ethyl]-5-oxo-3-pyrrolidinecarboxamide induced apoptosis in cancer cells, leading to their death. Additionally, 1-(4-ethylphenyl)-N-[2-(4-methoxyphenyl)ethyl]-5-oxo-3-pyrrolidinecarboxamide has been shown to reduce oxidative stress in the brain, leading to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of 1-(4-ethylphenyl)-N-[2-(4-methoxyphenyl)ethyl]-5-oxo-3-pyrrolidinecarboxamide is its potential therapeutic applications in various scientific research studies. Additionally, 1-(4-ethylphenyl)-N-[2-(4-methoxyphenyl)ethyl]-5-oxo-3-pyrrolidinecarboxamide is relatively easy to synthesize, making it readily available for use in lab experiments. However, one limitation of 1-(4-ethylphenyl)-N-[2-(4-methoxyphenyl)ethyl]-5-oxo-3-pyrrolidinecarboxamide is that its mechanism of action is not fully understood, making it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the study of 1-(4-ethylphenyl)-N-[2-(4-methoxyphenyl)ethyl]-5-oxo-3-pyrrolidinecarboxamide. One possible direction is to further investigate its anti-inflammatory properties and potential use in the treatment of inflammatory diseases. Another direction is to study its potential use as a chemotherapeutic agent for various types of cancer. Additionally, further research is needed to fully understand the mechanism of action of 1-(4-ethylphenyl)-N-[2-(4-methoxyphenyl)ethyl]-5-oxo-3-pyrrolidinecarboxamide and how it can be optimized for therapeutic use.

Synthesis Methods

The synthesis of 1-(4-ethylphenyl)-N-[2-(4-methoxyphenyl)ethyl]-5-oxo-3-pyrrolidinecarboxamide involves a multi-step process that includes the use of various reagents and solvents. The first step involves the reaction of 4-ethylphenylamine with ethyl 2-bromoacetate to form the corresponding ester. The ester is then reacted with 4-methoxyphenethylamine to form the amide intermediate. The amide is then cyclized to form the pyrrolidine ring, and the final product, 1-(4-ethylphenyl)-N-[2-(4-methoxyphenyl)ethyl]-5-oxo-3-pyrrolidinecarboxamide, is obtained after purification.

Scientific Research Applications

1-(4-ethylphenyl)-N-[2-(4-methoxyphenyl)ethyl]-5-oxo-3-pyrrolidinecarboxamide has shown potential therapeutic applications in various scientific research studies. In one study, 1-(4-ethylphenyl)-N-[2-(4-methoxyphenyl)ethyl]-5-oxo-3-pyrrolidinecarboxamide was found to have anti-inflammatory properties that could be useful in the treatment of inflammatory diseases. Another study showed that 1-(4-ethylphenyl)-N-[2-(4-methoxyphenyl)ethyl]-5-oxo-3-pyrrolidinecarboxamide has anti-cancer properties and could be used as a potential chemotherapeutic agent. Additionally, 1-(4-ethylphenyl)-N-[2-(4-methoxyphenyl)ethyl]-5-oxo-3-pyrrolidinecarboxamide has been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases.